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Introduction

Dimyristolein, a member of the diacylglycerol (DAG) family, is a lipid molecule composed of a
glycerol backbone esterified with two myristoleic acid chains. As with other diacylglycerols, it is
of significant interest to researchers in cellular biology and drug development due to its
potential role as a second messenger in signal transduction pathways. This technical guide
provides a comprehensive overview of the available information on Dimyristolein, including its
chemical properties, structure, and its place within the broader context of diacylglycerol
signaling.

Chemical and Physical Properties

A summary of the key quantitative data for Dimyristolein is presented below.
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Property Value Source
CAS Number 372516-89-7 [1][2]
Molecular Formula C31H5605 [1]
Molecular Weight 508.77 g/mol [1]
Appearance Colorless liquid [1]
Isomer 1,3-Dimyristolein [1]

) Myristoleic acid (C14:1, A9
Fatty Acid Component cis) [1][2]
is

Chemical Structure

Dimyristolein is a diacylglycerol that contains the monounsaturated 14-carbon fatty acid,
Myristoleic acid.[2] The most commonly referenced isomer is 1,3-Dimyristolein, where the
myristoleic acid chains are attached to the first and third carbons of the glycerol backbone.

Structure of 1,3-Dimyristolein:

Experimental Protocols: General Synthesis of
Diacylglycerols

While a specific, detailed experimental protocol for the synthesis of Dimyristolein is not readily
available in the provided search results, a general approach for the synthesis of diacylglycerols
can be described. The synthesis of specific diacylglycerol isomers like 1,3-Dimyristolein
typically involves protecting group chemistry to ensure the acylation occurs at the desired
positions on the glycerol backbone.

A common strategy involves the following conceptual steps:

o Protection of Glycerol: Start with a glycerol derivative where one hydroxyl group is protected.
For the synthesis of a 1,3-diacylglycerol, the 2-hydroxyl group would be protected.

e Acylation: The unprotected hydroxyl groups (at positions 1 and 3) are then esterified with
myristoleic acid. This is typically achieved by reacting the protected glycerol with myristoleoyl
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chloride or by using a coupling agent.

» Deprotection: The protecting group at the 2-position is removed to yield the final 1,3-
Dimyristolein product.

 Purification: The final product is purified from the reaction mixture, often using
chromatographic techniques such as column chromatography, to isolate the desired
diacylglycerol.

Role in Cellular Signaling: The Diacylglycerol (DAG)
Pathway

Diacylglycerols are critical second messengers in a variety of cellular signaling pathways.
Although direct studies on Dimyristolein's signaling roles are not detailed in the provided
search results, its structural class points to its likely involvement in pathways such as the one
mediated by Protein Kinase C (PKC).

This pathway is typically initiated by the activation of a G-protein coupled receptor (GPCR) or a
receptor tyrosine kinase (RTK). This leads to the activation of Phospholipase C (PLC), which
then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers:
inositol trisphosphate (IP3) and diacylglycerol (DAG). While IP3 diffuses into the cytoplasm to
trigger the release of calcium from the endoplasmic reticulum, DAG remains in the plasma
membrane. There, it recruits and activates members of the Protein Kinase C (PKC) family,
which in turn phosphorylate a multitude of downstream protein targets, leading to a variety of
cellular responses, including cell proliferation, differentiation, and apoptosis.

phosphorylates [
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Caption: The Diacylglycerol (DAG) and Protein Kinase C (PKC) signaling pathway.

Applications in Drug Development

The central role of diacylglycerol signaling pathways in cellular regulation makes them
attractive targets for drug discovery and development.[3][4] Modulation of these pathways can
have profound effects on cellular processes implicated in diseases such as cancer,
inflammatory disorders, and cardiovascular disease. While specific applications of
Dimyristolein in drug development are not yet well-documented, the broader class of
diacylglycerols and their signaling machinery are actively being investigated.

Areas of interest for drug development include:

o PKC Isoform-Specific Modulators: Developing drugs that can selectively activate or inhibit
specific isoforms of PKC to achieve a targeted therapeutic effect with fewer side effects.

» Enzyme Inhibitors: Targeting enzymes involved in the synthesis or degradation of
diacylglycerols to modulate the levels of this second messenger.

 Lipid-Based Drug Delivery: Utilizing the lipophilic nature of molecules like Dimyristolein in
the design of lipid-based drug delivery systems, such as liposomes or nanoparticles, to
improve the solubility and bioavailability of therapeutic agents.

Conclusion

Dimyristolein is a specific diacylglycerol with defined chemical properties. While detailed
experimental data and specific biological roles are still emerging, its structural classification
firmly places it within the important class of diacylglycerol second messengers. For researchers
and drug development professionals, understanding the general principles of diacylglycerol
synthesis and signaling is crucial for contextualizing the potential significance of individual lipid
species like Dimyristolein and for exploring new therapeutic avenues. Further research is
needed to elucidate the unique biological functions and therapeutic potential of Dimyristolein.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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